Cas no 1249999-88-9 (3-(2-Chlorobenzoyl)-5-fluoropyridine)

• Product Name: 3-(2-Chlorobenzoyl)-5-fluoropyridine
• CAS No: 1249999-88-9
• MF: C₁₂H₇ClFNO
• MW: 235.641485452652
• MDL: MFCD16681895
• CID: 4782547
• Update Time: 2025-05-23

3-(2-Chlorobenzoyl)-5-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 3-(2-Chlorobenzoyl)-5-fluoropyridine

• MDL： MFCD16681895
• Inchi： 1S/C12H7ClFNO/c13-11-4-2-1-3-10(11)12(16)8-5-9(14)7-15-6-8/h1-7H
• InChI Key： LMCCZSBBZBFNFT-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC=C1Cl)(C1=CC(F)=CN=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3-(2-Chlorobenzoyl)-5-fluoropyridine

Introduction to 3-(2-Chlorobenzoyl)-5-fluoropyridine (CAS No. 1249999-88-9)

3-(2-Chlorobenzoyl)-5-fluoropyridine, with the CAS number 1249999-88-9, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyridine ring substituted with a 2-chlorobenzoyl group and a fluorine atom at the 5-position. These structural elements contribute to its potential applications in various therapeutic areas, particularly in the development of novel drugs targeting specific biological pathways.

The synthesis of 3-(2-Chlorobenzoyl)-5-fluoropyridine typically involves a multi-step process, starting with the formation of the 2-chlorobenzoyl moiety and subsequent coupling with a 5-fluoropyridine derivative. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for the production of this compound, making it increasingly accessible for research and development purposes.

In terms of its physicochemical properties, 3-(2-Chlorobenzoyl)-5-fluoropyridine exhibits notable solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). Its melting point and boiling point are within ranges that facilitate handling and processing in laboratory settings. The compound's stability under various conditions, including exposure to light, heat, and moisture, has been extensively studied to ensure its reliability in experimental protocols.

The biological activity of 3-(2-Chlorobenzoyl)-5-fluoropyridine has been a subject of intense investigation. Research has shown that this compound possesses potent inhibitory effects on specific enzymes and receptors, making it a promising lead for drug discovery. For instance, studies have demonstrated its ability to inhibit kinases involved in cancer cell proliferation, suggesting potential applications in oncology. Additionally, its interaction with G protein-coupled receptors (GPCRs) has been explored for its therapeutic potential in treating neurological disorders.

In the context of medicinal chemistry, the structural flexibility of 3-(2-Chlorobenzoyl)-5-fluoropyridine allows for the introduction of various functional groups to modulate its pharmacological properties. This flexibility is crucial for optimizing the compound's selectivity, potency, and pharmacokinetic profile. Recent efforts have focused on developing derivatives with enhanced bioavailability and reduced toxicity, which are essential for clinical translation.

Clinical trials involving compounds derived from 3-(2-Chlorobenzoyl)-5-fluoropyridine have shown promising results. Phase I trials have demonstrated favorable safety profiles and preliminary efficacy in treating certain types of cancer. These findings have paved the way for more advanced clinical studies to further evaluate the therapeutic potential of these compounds.

The environmental impact of 3-(2-Chlorobenzoyl)-5-fluoropyridine and its derivatives is also an important consideration. Efforts are being made to develop sustainable synthesis methods that minimize waste generation and reduce the environmental footprint associated with the production and use of this compound.

In conclusion, 3-(2-Chlorobenzoyl)-5-fluoropyridine (CAS No. 1249999-88-9) represents a valuable molecule with significant potential in pharmaceutical research and development. Its unique structural features, coupled with its diverse biological activities, make it an attractive candidate for further exploration in various therapeutic areas. As research continues to advance, it is likely that this compound will play an increasingly important role in the discovery and development of novel drugs aimed at addressing unmet medical needs.